Cas no 2408975-37-9 (3-Isoxazolemethanol, 4-(4-chlorophenyl)-)

• Product Name: 3-Isoxazolemethanol, 4-(4-chlorophenyl)-
• CAS No: 2408975-37-9
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• CID: 6135624
• PubChem ID: 165669713
• Update Time: 2025-05-19

3-Isoxazolemethanol, 4-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolemethanol, 4-(4-chlorophenyl)-
• 2408975-37-9
• [4-(4-chlorophenyl)-1,2-oxazol-3-yl]methanol
• EN300-7353074
• (4-(4-Chlorophenyl)isoxazol-3-yl)methanol
• Z3668154052

• Inchi： 1S/C10H8ClNO2/c11-8-3-1-7(2-4-8)9-6-14-12-10(9)5-13/h1-4,6,13H,5H2
• InChI Key： LHFYBPMKFDBLHE-UHFFFAOYSA-N
• SMILES： O1C=C(C2=CC=C(Cl)C=C2)C(CO)=N1

Computed Properties

• Exact Mass: 209.0243562g/mol
• Monoisotopic Mass: 209.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.3Ų

Experimental Properties

• Density: 1.339±0.06 g/cm3(Predicted)
• Boiling Point: 412.2±45.0 °C(Predicted)
• pka: 12.85±0.10(Predicted)

Additional information on 3-Isoxazolemethanol, 4-(4-chlorophenyl)-

4-(4-Chlorophenyl)-3-Isoxazolemethanol (CAS No. 2408975-37-9): An Overview of a Promising Compound in Medicinal Chemistry

4-(4-Chlorophenyl)-3-isoxazolemethanol (CAS No. 2408975-37-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique isoxazole ring and chlorophenyl substituent, has been the subject of extensive research, particularly in the areas of pharmacology and drug development.

The isoxazole ring is a five-membered heterocyclic structure containing one oxygen and one nitrogen atom. This ring system is known for its biological activity and has been incorporated into various pharmaceuticals, including anti-inflammatory agents, anticonvulsants, and anticancer drugs. The presence of the chlorophenyl group in 4-(4-Chlorophenyl)-3-isoxazolemethanol further enhances its potential for modulating biological processes, making it a valuable candidate for drug discovery.

Recent studies have highlighted the potential of 4-(4-Chlorophenyl)-3-isoxazolemethanol in treating various diseases. One notable area of research is its anti-inflammatory properties. In a study published in the *Journal of Medicinal Chemistry*, researchers found that 4-(4-Chlorophenyl)-3-isoxazolemethanol effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This suggests that the compound may have therapeutic potential in inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another promising application of 4-(4-Chlorophenyl)-3-isoxazolemethanol is in cancer therapy. Preclinical studies have shown that the compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and the inhibition of cell proliferation. These findings have led to further investigations into the compound's potential as an anticancer agent.

In addition to its anti-inflammatory and anticancer properties, 4-(4-Chlorophenyl)-3-isoxazolemethanol has also been studied for its neuroprotective effects. Research conducted at a leading pharmaceutical institute demonstrated that the compound can protect neurons from oxidative stress-induced damage. This neuroprotective activity makes it a potential candidate for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 4-(4-Chlorophenyl)-3-isoxazolemethanol have also been extensively evaluated. Studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its development as a therapeutic agent. The compound exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration.

To further understand the molecular mechanisms underlying the biological activities of 4-(4-Chlorophenyl)-3-isoxazolemethanol, researchers have employed advanced techniques such as molecular docking and molecular dynamics simulations. These studies have provided insights into the interactions between the compound and its target proteins, which can guide the rational design of more potent derivatives.

In conclusion, 4-(4-Chlorophenyl)-3-isoxazolemethanol (CAS No. 2408975-37-9) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure, coupled with its favorable pharmacological properties, makes it an attractive candidate for further development in medicinal chemistry. Ongoing research continues to uncover new aspects of its biological activity, paving the way for its potential use in treating various diseases.